Ethylenediaminetetraacetic acid tetrapotassium salt

Catalog No.
S1894422
CAS No.
5964-35-2
M.F
C10H16KN2O8
M. Wt
331.34 g/mol
Availability
In Stock
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Ethylenediaminetetraacetic acid tetrapotassium sal...

CAS Number

5964-35-2

Product Name

Ethylenediaminetetraacetic acid tetrapotassium salt

IUPAC Name

tetrapotassium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate

Molecular Formula

C10H16KN2O8

Molecular Weight

331.34 g/mol

InChI

InChI=1S/C10H16N2O8.K/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);

InChI Key

XASWYPVFCVEQSU-UHFFFAOYSA-N

SMILES

C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[K+].[K+].[K+].[K+]

Canonical SMILES

C(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.[K]

The exact mass of the compound Tetrapotassium ethylenediaminetetraacetate is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
  • Metal Chelation

    K4EDTA has a high affinity for binding to metal ions. This process, called chelation, creates a stable complex with the metal ion. This property is useful in various scientific research applications, such as:

    • Isolating and purifying metals from mixtures ()
    • Inhibiting the activity of metal-dependent enzymes in biological studies ()
    • Controlling the availability of metal ions in experiments to study their role in biological processes ()
  • Blood Anticoagulant

    K4EDTA is commonly used as an anticoagulant in blood collection tubes. It prevents blood from clotting by chelating calcium ions, which are essential for blood clotting. This allows researchers to study unclotted blood cells and plasma for various purposes, such as:

    • Complete blood count (CBC) to assess the number and types of blood cells ()
    • Blood cell morphology to examine the shape and size of blood cells ()
    • Analysis of blood plasma components for various biochemical assays ()
  • Other Applications

    K4EDTA has other applications in scientific research, such as:

    • Preserving tissues for histological studies by preventing enzymatic degradation ()
    • Washing procedures to remove unwanted metal ions from samples ()

Physical Description

Liquid

Hydrogen Bond Acceptor Count

10

Hydrogen Bond Donor Count

4

Exact Mass

331.05437196 g/mol

Monoisotopic Mass

331.05437196 g/mol

Heavy Atom Count

21

UNII

4TTL387KW9

Related CAS

7379-27-3

GHS Hazard Statements

Aggregated GHS information provided by 117 companies from 8 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 1 of 117 companies. For more detailed information, please visit ECHA C&L website;
Of the 7 notification(s) provided by 116 of 117 companies with hazard statement code(s):;
H302 (46.55%): Harmful if swallowed [Warning Acute toxicity, oral];
H319 (98.28%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Irritant

Other CAS

7379-27-3
5964-35-2

Wikipedia

Edetate tetrapotassium

General Manufacturing Information

Food, beverage, and tobacco product manufacturing
Glycine, N,N'-1,2-ethanediylbis[N-(carboxymethyl)-, potassium salt (1:?): ACTIVE

Dates

Last modified: 07-21-2023

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